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Compound of Interest

Compound Name: N-Phenylmethacrylamide

Cat. No.: B167878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-Phenylmethacrylamide. It includes quantitative data, detailed experimental
protocols for its synthesis and purification, and visual representations of key workflows to
support research and development activities.

Core Physicochemical Properties

N-Phenylmethacrylamide is a solid, white to light yellow crystalline powder.[1][2] Its chemical
structure consists of a methacrylamide group attached to a phenyl group.[1] Key
physicochemical data are summarized in the table below.
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Property Value Source(s)
Molecular Formula C10H11NO [3114]
Molecular Weight 161.20 g/mol [3114]
Melting Point 82-85°C [3]

Boiling Point 319.4 £ 15.0 °C (Predicted) [2][3]
Density 1.071 + 0.06 g/cm3 (Predicted) [2][3]

pKa 13.76 + 0.70 (Predicted) [2][3]
Solubility Soluble in Methanol [2][3]

Experimental Protocols

Detailed methodologies for the synthesis and purification of N-Phenylmethacrylamide are
crucial for obtaining high-purity material for research and development.

Synthesis of N-Phenylmethacrylamide

A common method for the synthesis of N-Phenylmethacrylamide involves the reaction of
aniline with methacryloyl chloride in the presence of a base, such as triethylamine, to neutralize
the hydrochloric acid byproduct.[5]

Materials:

Aniline

Methacryloyl chloride

Triethylamine

Anhydrous Dichloromethane (DCM)

Deionized water

Saturated brine solution
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e Sodium sulfate (Na2S0a4)

Procedure:

e In a 100 mL Schlenk tube maintained under a nitrogen atmosphere, dissolve aniline (21
mmol) and triethylamine (42 mmol, 2 equivalents) in anhydrous DCM (50 mL).[5]

e Cool the mixture to 0°C using an ice bath.[5]

o Slowly add methacryloyl chloride (23 mmol, 1.1 equivalents) to the stirred solution under
nitrogen.[5]

 Allow the reaction mixture to stir at room temperature for 12 hours.[5]

e Quench the reaction by adding 10 mL of deionized water.[5]

o Extract the aqueous layer with DCM (3 x 50 mL).[5]

o Combine the organic layers and wash with saturated brine (3 x 50 mL).[5]

e Dry the organic layer over anhydrous Na2SOa4 and concentrate it in vacuo.[5]

e The resulting crude product is then purified.[5]

Purification of N-Phenylmethacrylamide

Purification of the crude N-Phenylmethacrylamide can be effectively achieved through
recrystallization.[5]

Materials:

e Crude N-Phenylmethacrylamide

o Appropriate solvent system (e.g., ethanol/water, acetone/water, or ethyl acetate/hexanes)[6]

Procedure:

» Dissolve the crude product in a minimum amount of a suitable hot solvent or solvent mixture.
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Allow the solution to cool slowly to room temperature to induce crystallization.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum to remove any residual solvent.

Flash column chromatography is an alternative method for purification, particularly for removing
impurities with similar solubility profiles.[5][6]

Visualized Experimental Workflows

Synthesis Workflow of N-Phenylmethacrylamide

Synthesis of N-Phenylmethacrylamide
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Caption: A flowchart illustrating the synthesis of N-Phenylmethacrylamide.

Purification Workflow by Recrystallization

Purification by Recrystallization
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Caption: A diagram showing the steps for purification via recrystallization.

Potential Applications and Biological Context

While specific signaling pathways involving N-Phenylmethacrylamide are not extensively
documented in publicly available literature, its derivatives and polymers are of interest in
biomedical applications. Polyacrylamide-based materials are known for their use as
biomaterials, including in coatings and for cell growth and differentiation studies.[1][7] The
phenyl group in N-Phenylmethacrylamide provides a site for further functionalization, allowing
for the tuning of properties such as hydrophobicity and potential biological interactions.[8] The
ability of N-Phenylmethacrylamide to undergo polymerization makes it a valuable monomer
for creating polymers with specific characteristics for applications in drug delivery and tissue
engineering.[1] Further research is needed to elucidate the specific biological interactions and
potential signaling pathway modulation by N-Phenylmethacrylamide and its polymeric forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of N-Phenylmethacrylamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167878#physicochemical-properties-of-n-
phenylmethacrylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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